8-O-Acetylharpagide

Specification

• Description: 8-O-Acetylharpagide is an iridoid monoterpenoid and a glycoside.; 8-O-Acetylharpagide is a natural product found in Leonurus turkestanicus, Betonica macrantha, and other organisms with data available.
• CAS No.: 6926-14-3
• Molecular Formula: C17H26O11
• Molecular Weight: 406.4 g/mol
• IUPAC Name: [(4aS,7S,7aS)-7-methyl-1-[(2S,3R,4R,6R)-3,4,5,5,6-pentahydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-7-yl] acetate
• Standard InChI: InChI=1S/C17H26O11/c1-8(19)27-15(2)5-3-9-4-6-25-13(10(9)15)26-14-11(20)12(21)17(23,24)16(22,7-18)28-14/h4,6,9-14,18,20-24H,3,5,7H2,1-2H3/t9-,10+,11+,12+,13?,14-,15-,16+/m0/s1
• Standard InChI Key: NJJKLOCFAWWZNT-WFGRRWOCSA-N
• Isomeric SMILES: CC(=O)O[C@]1(CC[C@@H]2[C@@H]1C(OC=C2)O[C@@H]3[C@@H]([C@H](C([C@](O3)(CO)O)(O)O)O)O)C
• SMILES: CC(=O)OC1(CC(C2(C1C(OC=C2)OC3C(C(C(C(O3)CO)O)O)O)O)O)C
• Canonical SMILES: CC(=O)OC1(CCC2C1C(OC=C2)OC3C(C(C(C(O3)(CO)O)(O)O)O)O)C
• Appearance: Powder